Cas no 25375-34-2 (3,4-Dihydro-2-(4-hydroxyphenyl)-2H-1-benzopyran-3,4,5-triol)

• Product Name: 3,4-Dihydro-2-(4-hydroxyphenyl)-2H-1-benzopyran-3,4,5-triol
• CAS No: 25375-34-2
• MF: C₁₅H₁₄O₅
• MW: 274.268664836884
• CID: 284121
• PubChem ID: 90470576
• Update Time: 2024-02-29

3,4-Dihydro-2-(4-hydroxyphenyl)-2H-1-benzopyran-3,4,5-triol Chemical and Physical Properties

Names and Identifiers

• 2H-1-Benzopyran-3,4,5-triol,3,4-dihydro-2-(4-hydroxyphenyl)- (9CI)
• 3,4,4',5-Flavantetrol(8CI)
• Fistacacidin
• CID 90470576
• 3,4-Dihydro-2-(4-hydroxyphenyl)-2H-1-benzopyran-3,4,5-triol
• 2H-1-Benzopyran-3,4,5-triol, 3,4-dihydro-2-(4-hydroxyphenyl)- (9CI)

• Inchi： 1S/C15H14O5/c16-9-6-4-8(5-7-9)15-14(19)13(18)12-10(17)2-1-3-11(12)20-15/h1-7,13-19H
• InChI Key： FQIDJQGHFXTFEN-UHFFFAOYSA-N
• SMILES： O1C2C=CC=C(C=2C(C(C1C1C=CC(=CC=1)O)O)O)O

Computed Properties

• Exact Mass: 274.08412354g/mol
• Monoisotopic Mass: 274.08412354g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 328
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 90.2
• XLogP3: 1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Leucoanthocyanidins
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Flavans Leucoanthocyanidins